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Compound of Interest

Compound Name: Sodium 3-bromo-2-fluorobenzoate
Cat. No.: B13363627
Get Quote
\ J

This guide provides a comprehensive technical overview of Sodium 3-bromo-2-
fluorobenzoate, a key building block in modern medicinal chemistry and drug development.
Intended for researchers, scientists, and professionals in the pharmaceutical and chemical
industries, this document delves into the compound's core properties, synthesis, applications,
and safety considerations, underpinned by field-proven insights and authoritative references.

Core Compound Identification and Properties

Sodium 3-bromo-2-fluorobenzoate is the sodium salt of 3-bromo-2-fluorobenzoic acid. While
the acid form is more extensively documented in scientific literature, the sodium salt is often
utilized in practical applications to enhance solubility and ease of handling.

CAS Number: 2410068-92-5[1][2]
Molecular Formula: C7H4BrFNaO2[1]

Molecular Weight: 242.00 g/mol [1]

Physicochemical Data
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The properties of Sodium 3-bromo-2-fluorobenzoate are intrinsically linked to its parent acid,
3-bromo-2-fluorobenzoic acid. The introduction of fluorine and bromine substituents onto the
benzoic acid scaffold significantly influences its electronic and physical characteristics, which
are critical parameters in drug design.[3]

Value (for 3-bromo-2-
Property ] ] Reference
fluorobenzoic acid)

CAS Number 161957-56-8 [4][5]
Molecular Formula C7H4BrFO2 [4161[7]
Molecular Weight 219.01 g/mol [4161071
Melting Point 168 °C [6]
Density 1.79 g/cm3 [6]

Soluble in methanol, dimethyl
N sulfoxide, and N,N-
Solubility _ _ [6]
dimethylformamide; has some

solubility in water.

The sodium salt is expected to have significantly higher agueous solubility compared to the
free acid.

Synthesis and Manufacturing

The synthesis of Sodium 3-bromo-2-fluorobenzoate is achieved through a two-step process:
the synthesis of the parent acid, 3-bromo-2-fluorobenzoic acid, followed by its neutralization
with a sodium base.

Synthesis of 3-bromo-2-fluorobenzoic acid

A common and effective laboratory-scale synthesis involves the ortho-lithiation of 2-
fluorobromobenzene followed by carboxylation with carbon dioxide.[6] The strong electron-
withdrawing effects of the bromine and fluorine atoms facilitate the deprotonation at the C3
position.[6]
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Reaction Scheme:

Reagents

1. COz (s)
2. HsO*

LDA, THF, -78 °C

Reactants Product

(Z-Fluorobromobenzenawb Lithium Intermediate Carboxylation 3-Bromo-2-fluorobenzoic acica

Click to download full resolution via product page
Caption: Synthesis of 3-bromo-2-fluorobenzoic acid via ortho-lithiation.
Experimental Protocol:

e Dissolve 2-fluorobromobenzene in anhydrous tetrahydrofuran (THF) and cool the solution to
-78 °C under an inert atmosphere (e.g., argon or nitrogen).

o Slowly add a solution of lithium diisopropylamide (LDA) in THF to the reaction mixture. The
use of a bulky strong base like LDA is crucial for selective deprotonation.[6]

 Stir the mixture at -78 °C for a specified period to ensure complete formation of the
phenyllithium intermediate.

« Introduce solid carbon dioxide (dry ice) into the reaction mixture.

» Allow the reaction to warm to room temperature.
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e Quench the reaction with a saturated aqueous solution of a weak acid, such as ammonium
chloride, to protonate the carboxylate.[6]

o Extract the product with an organic solvent, followed by purification, typically by
recrystallization.

Formation of the Sodium Salt

The conversion of 3-bromo-2-fluorobenzoic acid to its sodium salt is a straightforward acid-
base neutralization.

Reaction Scheme:

Reagents

NaOH or NaHCOs

Reactants Products

G-Bromo-z-fluorobenzoic aci() Neutralization >[Sodium 3-bromo-2-fluorobenzoat9 H20

Click to download full resolution via product page

Caption: Neutralization reaction to form the sodium salt.

Experimental Protocol:

Dissolve 3-bromo-2-fluorobenzoic acid in a suitable solvent, such as ethanol or water.

Add an equimolar amount of a sodium base, such as sodium hydroxide or sodium
bicarbonate, to the solution.

Stir the mixture until the acid is fully neutralized.

Isolate the sodium salt by evaporating the solvent or by precipitation and filtration.
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Applications in Drug Discovery and Development

3-Bromo-2-fluorobenzoic acid and its derivatives are valuable building blocks in the synthesis
of pharmaceuticals and agrochemicals.[8] The presence of three reactive sites—the carboxylic
acid group, the bromine atom, and the fluorine atom—allows for diverse chemical
transformations.[6]

The strategic incorporation of fluorine atoms is a common strategy in medicinal chemistry to
enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[9][10] The
bromo-substituent is particularly useful for palladium-catalyzed cross-coupling reactions, which
are fundamental in constructing complex molecular architectures.[9]

Potential Transformations:

o Carboxylic Acid Group: Can be converted to esters, amides, alcohols, aldehydes, or acyl
chlorides.[6]

e Bromine Atom: Can be substituted through various cross-coupling reactions (e.g., Suzuki,
Heck, Sonogashira) to introduce aryl, alkyl, or other functional groups.[6]

o Fluorine Atom: While generally more stable, it can undergo nucleophilic aromatic substitution
under specific conditions.[6]

This versatility makes Sodium 3-bromo-2-fluorobenzoate a key intermediate in the synthesis
of a wide range of biologically active molecules, including anti-inflammatory and anti-cancer
agents.[8] For example, the related compound, 3-Bromo-2-fluorobenzonitrile, is a precursor for
various Active Pharmaceutical Ingredients (APIs).[9]

Analytical Methods

The quality control and purity assessment of Sodium 3-bromo-2-fluorobenzoate are crucial
for its application in pharmaceutical synthesis. High-performance liquid chromatography
(HPLC) is a standard analytical technique for this purpose.

A reversed-phase HPLC method using a C18 column is typically effective. The mobile phase
often consists of a mixture of acetonitrile and water, with a small amount of acid (e.g., 0.1%
formic acid) to ensure the consistent protonation of the carboxylate form during analysis.[11]
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For the identification of unknown impurities, liquid chromatography-mass spectrometry (LC-MS)
is a powerful tool, providing molecular weight information to aid in structure elucidation.[11]

Safety and Handling

The safety profile of Sodium 3-bromo-2-fluorobenzoate is expected to be similar to its parent
acid and other related fluorinated benzoic acids.

Hazard Identification (based on 3-bromo-2-fluorobenzoic acid and similar compounds):
o Skin Irritation: Causes skin irritation.[12]

o Eye Irritation: Causes serious eye irritation.[12]

» Respiratory Irritation: May cause respiratory irritation.[13]

Recommended Precautions:

o Handling: Handle in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat.[12]

o Storage: Store in a tightly closed container in a cool, dry place, away from incompatible
materials such as strong oxidizing agents.[1]

o First Aid:

o Skin Contact: Wash off immediately with plenty of water. If irritation persists, seek medical
attention.[12]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.
[12]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[12]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[12]
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It is imperative to consult the specific Safety Data Sheet (SDS) provided by the supplier for the
most up-to-date and detailed safety information.

Conclusion

Sodium 3-bromo-2-fluorobenzoate is a strategically important chemical intermediate with
significant applications in the pharmaceutical and agrochemical industries. Its value lies in the
unique combination of reactive functional groups that allow for the synthesis of complex and
diverse molecular structures. A thorough understanding of its properties, synthesis, and
handling is essential for its effective and safe utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b13363627/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-sodium-3-bromo-2-fluorobenzoate
https://www.eurofins.com.au/media/1781/aus_enviro_analytical-method-summaries.pdf
https://precision.fda.gov/substances/M6QJC8X5L8
https://www.carlroth.com/medias/SDB-HN15-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzU3OTB8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGUvaDMyLzkwNzQyNzU0MzQ1MjYucGRmfGI5YjU5YmY4N2YxZjY0Y2E3N2I0YjY0ZGUyYjU3ZGYxYjM3YjQ5ZWMzY2Q2YjQ0YjJjZDA3YjU3ZGI0ZGI1ZWM
https://www.inno-pharmchem.com/news/the-role-of-3-bromo-2-fluorobenzonitrile-in-modern-pharmaceutical-synthesis-1090123.html
http://www.orgsyn.org/demo.aspx?prep=v77p0182
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-3-fluorobenzoate
https://www.apolloscientific.com/blog/fluorinated-building-blocks-in-drug-design-why-they-matter/
https://www.benchchem.com/product/b13363627?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13363627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

. chemscene.com [chemscene.com]

. 2410068-92-5|Sodium 3-bromo-2-fluorobenzoate|BLD Pharm [bldpharm.com]
. benchchem.com [benchchem.com]

. escientificsolutions.com [escientificsolutions.com]

. 161957-56-8|3-Bromo-2-fluorobenzoic acid|BLD Pharm [bldpharm.com]

. Page loading... [wap.guidechem.com]

. GSRS [precision.fda.gov]

. chemimpex.com [chemimpex.com]

°
(o] (00] ~ (o)) ol B~ w N -

. hbinno.com [nbinno.com]

e 10. apolloscientific.co.uk [apolloscientific.co.uk]
e 11. benchchem.com [benchchem.com]

e 12. fishersci.com [fishersci.com]

e 13. Sodium 3-fluorobenzoate | C7H4FNaO?2 | CID 2779345 - PubChem
[pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [An In-depth Technical Guide to Sodium 3-bromo-2-
fluorobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13363627/docs#an-in-depth-technical-guide-to-
sodium-3-bromo-2-fluorobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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